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Compound of Interest

Compound Name: 1-Menthene

Cat. No.: B224986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-
Menthene, a monoterpene of significant interest in chemical research and drug development.

This document outlines its boiling point and density, details the experimental protocols for their

determination, and presents a logical workflow for these analytical procedures.

Core Physical Properties of 1-Menthene
1-Menthene, with the chemical formula C₁₀H₁₈, is a cyclic monoterpene that exists as a

colorless liquid.[1] Accurate determination of its physical properties is crucial for its application

in synthesis, as a solvent, and in the formulation of therapeutic agents. The boiling point and

density are fundamental parameters for its purification, handling, and quality control.

Quantitative Data Summary
The physical properties of 1-Menthene have been reported in various chemical literature and

databases. A summary of these values is presented below for easy reference.
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Physical Property Value Units Conditions

Boiling Point 172.1 °C at 760 mmHg[2]

Boiling Point 175-177 °C
at standard

atmospheric pressure

Density 0.823 g/cm³ at 20 °C[2]

Experimental Protocols for Physical Property
Determination
The following sections detail the standard experimental methodologies for the accurate

determination of the boiling point and density of liquid compounds such as 1-Menthene.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic constant at a given

pressure. Two common methods for its determination are detailed below.

1. Distillation Method

This method is suitable when a sufficient quantity of the sample is available and also serves as

a means of purification.

Apparatus: A standard simple distillation apparatus is assembled, consisting of a round-

bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure:

The liquid sample (1-Menthene) is placed in the round-bottom flask along with boiling

chips to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation head to accurately measure the temperature of the vapor.

The flask is heated gently.
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As the liquid boils, the vapor rises, and when it reaches the thermometer, the temperature

reading will stabilize.

The constant temperature observed during the collection of the distillate is recorded as the

boiling point.

2. Capillary Method (Siwoloboff Method)

This micro-method is ideal when only a small amount of the sample is available.

Apparatus: A Thiele tube, a thermometer, a capillary tube (sealed at one end), and a sample

tube.

Procedure:

A small amount of the liquid sample is placed in the sample tube.

A capillary tube, sealed at one end, is inverted and placed into the sample tube.

The sample tube is attached to a thermometer, and both are immersed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil).

The Thiele tube is heated gently at the side arm.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is discontinued, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point. This is the point where the vapor pressure of the sample equals the

atmospheric pressure.

Determination of Density
Density is the mass of a substance per unit volume. It is an important parameter for substance

identification and purity assessment.
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1. Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements.

Apparatus: A pycnometer (a small glass flask with a ground glass stopper having a capillary

tube), and an analytical balance.

Procedure:

The empty, clean, and dry pycnometer is accurately weighed.

The pycnometer is filled with the liquid sample (1-Menthene), ensuring no air bubbles are

trapped. The stopper is inserted, and any excess liquid that emerges from the capillary is

carefully wiped off.

The filled pycnometer is weighed.

The temperature of the liquid is recorded.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

2. Hydrometer Method

This method provides a direct and rapid measurement of liquid density.

Apparatus: A hydrometer and a graduated cylinder of appropriate size.

Procedure:

The liquid sample is poured into a graduated cylinder.

The hydrometer is gently lowered into the liquid until it floats freely.
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The density is read directly from the scale on the stem of the hydrometer at the point

where the surface of the liquid meets the stem. The reading should be taken from the

bottom of the meniscus.

The temperature of the liquid is recorded, as density is temperature-dependent.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a liquid sample like 1-Menthene.
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Caption: Experimental workflow for determining the boiling point and density of 1-Menthene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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